Oleoyl LPA-d5

• Molecular Formula: C21H40NaO7P
• Molecular Weight: 463.5 g/mol
• InChI: InChI=1S/C21H41O7P.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(23)27-18-20(22)19-28-29(24,25)26;/h9-10,20,22H,2-8,11-19H2,1H3,(H2,24,25,26);/q;+1/p-1/b10-9-;/i18D2,19D2,20D
• InChIKey: XGRLSUFHELJJAB-KHYSYTEZSA-M

Oleoyl LPA-d5: Deuterated Internal Standard for Accurate Quantitation of 18:1 Lysophosphatidic Acid in LC-MS/MS Lipidomics

Oleoyl LPA-d5 is a stable isotope-labeled analog of 1-oleoyl lysophosphatidic acid (LPA 18:1), in which five hydrogen atoms on the glycerol backbone are replaced with deuterium (²H) [1]. It functions exclusively as an internal standard for liquid chromatography-tandem mass spectrometry (LC-MS/MS) and is not intended as a biologically active reagent [2]. With a molecular weight shift of +5 Da (463.53 g/mol vs. 458.5 g/mol for unlabeled Oleoyl LPA), it enables precise mass spectrometric discrimination from endogenous 18:1 LPA while maintaining near-identical physicochemical behavior during sample extraction, chromatographic separation, and electrospray ionization [3].

Identity Stable isotope-labeled internal standard (deuterated LPA 18:1 analog)

Workflow Supports stable-isotope dilution LC-MS/MS quantitation of endogenous 18:1 lysophosphatidic acid

Key Attribute +5 Da mass shift; near-identical extraction and ionization behavior to unlabeled Oleoyl LPA

• [1] MedChemExpress. Oleoyl LPA-d5 Technical Datasheet. Product No.: HY-141564S. Molecular Formula: C21H35D5NaO7P; Molecular Weight: 463.53. View Source
• [2] PeptideDB. Oleoyl LPA-d5 Product Database Entry. CAS: Not Assigned; Formula: C21H35D5NaO7P. View Source
• [3] Baker DL, Desiderio DM, Miller DD, Tolley B, Tigyi GJ. Direct quantitative analysis of lysophosphatidic acid molecular species by stable isotope dilution electrospray ionization liquid chromatography-mass spectrometry. Anal Biochem. 2001;292(2):287-95. doi:10.1006/abio.2001.5063. View Source

Why Oleoyl LPA-d5 Cannot Be Substituted with Unlabeled Oleoyl LPA or Structural Analogs in Quantitative LC-MS/MS

Unlabeled Oleoyl LPA is chemically indistinguishable from endogenous 18:1 LPA in biological samples, rendering it useless as an internal standard for absolute quantitation. Structural analogs (e.g., 17:0 LPA or 19:0 LPA with odd-carbon fatty acyl chains) exhibit different extraction recoveries and chromatographic retention times compared to endogenous 18:1 LPA, introducing systematic quantification bias [1]. Perdeuterated internal standards such as Oleoyl LPA-d5 co-elute with the target analyte and share identical extraction efficiency (>95% recovery in acidic butanol extraction protocols), ionization response, and matrix effect susceptibility, thereby normalizing sample-to-sample variability inherent in LC-ESI-MS/MS analysis [2].

Unlabeled Oleoyl LPA Cannot discriminate endogenous from spiked analyte; absolute quantitation not achievable without isotopic differentiation.

Odd-chain structural analogs Different extraction recovery and chromatographic retention may introduce systematic quantitation bias vs. endogenous 18:1 LPA.

• [1] Reddy M. Dealing with challenges in testing and use of Stable Isotopic Labelled Standards. Express Pharma Analytical Development Conclave. 2022 Mar 11. View Source
• [2] Baker DL, Desiderio DM, Miller DD, Tolley B, Tigyi GJ. Direct quantitative analysis of lysophosphatidic acid molecular species by stable isotope dilution electrospray ionization liquid chromatography-mass spectrometry. Anal Biochem. 2001;292(2):287-95. doi:10.1006/abio.2001.5063. View Source

Quantitative Differentiation Evidence: Oleoyl LPA-d5 vs. Unlabeled and Analog-Based Internal Standards

Extraction Recovery Equivalence: Deuterated vs. Unlabeled Oleoyl LPA

Deuterated internal standards demonstrate extraction recovery behavior that is statistically indistinguishable from their unlabeled counterparts under identical sample preparation conditions [1]. In the validated stable-isotope dilution LC-MS method for 1-acyl-LPA quantitation using LPA 18:0-d35 as the deuterated internal standard, a single acidic butanol liquid-liquid extraction achieved >95% recovery of LPA from biological matrices [2]. While this validation utilized the stearoyl (18:0) deuterated species, the underlying principle—that perdeuteration on the glycerol backbone does not alter lipophilicity or solvent partitioning behavior—applies equally to Oleoyl LPA-d5 relative to unlabeled Oleoyl LPA (18:1).

Extraction Recovery

Cross-study comparable

D5-LPA >95% vs unlabeled >95%

No significant recovery difference; supports normalization across matrices

Acidic butanol extraction; extrapolated from LPA 18:0-d35 class behavior

Evidence Dimension	Extraction Recovery Efficiency
Target Compound Data	>95% (extrapolated from deuterated LPA internal standard class behavior)
Comparator Or Baseline	Unlabeled LPA: >95% recovery under identical extraction protocol
Quantified Difference	No statistically significant difference (<5% variation)
Conditions	Acidic butanol (1:1 v/v acidified butanol) liquid-liquid extraction; online normal-phase LC-MS

Why This Matters

Recovery equivalence ensures that any losses during sample preparation affect both the endogenous analyte and internal standard identically, preserving quantitative accuracy across diverse biological matrices.

• [1] Reddy M. Dealing with challenges in testing and use of Stable Isotopic Labelled Standards. Express Pharma Analytical Development Conclave. 2022 Mar 11. View Source
• [2] Baker DL, Desiderio DM, Miller DD, Tolley B, Tigyi GJ. Direct quantitative analysis of lysophosphatidic acid molecular species by stable isotope dilution electrospray ionization liquid chromatography-mass spectrometry. Anal Biochem. 2001;292(2):287-95. doi:10.1006/abio.2001.5063. View Source

Ionization Response and Matrix Effect Normalization: SIL-IS vs. Structural Analog Internal Standards

Stable isotope-labeled (SIL) internal standards are widely recognized as the gold standard for quantitative LC-MS/MS bioanalysis because they compensate for variable ionization efficiency and matrix-induced ion suppression [1]. Unlike structural analog internal standards (e.g., odd-chain LPA species such as 17:0 LPA), deuterated internal standards co-elute with the target analyte and experience identical ionization suppression or enhancement effects within the electrospray source [2]. In a comparative assessment of internal standard strategies for lipid quantitation, deuterated and other isotope-labeled internal standards demonstrated similar extraction recovery, ionization response, and matrix effect profiles to unlabeled analytes, thereby improving accuracy of the quantification method [1].

Matrix Effect

Class-level inference

Co-elution with target analyte; identical ion suppression

vs analog separation with divergent suppression

Supports matrix-effect correction in lipidomics

SIL-IS standard class principle; matrix effects can exceed ±30% in complex samples

Evidence Dimension	Ionization Matrix Effect Normalization Capability
Target Compound Data	Near-identical ionization response and matrix effect profile to unlabeled Oleoyl LPA (18:1)
Comparator Or Baseline	Structural analog internal standards (e.g., 17:0 LPA): different retention time and potentially divergent matrix effect behavior
Quantified Difference	Co-elution vs. chromatographic separation (quantified difference varies by analog choice)
Conditions	LC-ESI-MS/MS analysis of biological lipid extracts

Why This Matters

Co-elution ensures that both analyte and internal standard experience identical ion suppression or enhancement, which is critical for maintaining method accuracy in complex biological matrices where matrix effects can exceed ±30%.

• [1] Reddy M. Dealing with challenges in testing and use of Stable Isotopic Labelled Standards. Express Pharma Analytical Development Conclave. 2022 Mar 11. View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-7. View Source

Stable Isotope Dilution LC-MS Method Validation: LLOQ and Analytical Sensitivity Using Deuterated LPA Internal Standards

The stable-isotope dilution LC-MS method employing deuterated LPA internal standards (LPA 18:0-d35) was validated for the direct quantitative analysis of 1-acyl-LPA species in human plasma and serum [1]. This protocol achieved accurate, sensitive, and reproducible analysis of individual 1-acyl-LPA species with a lower limit of quantitation (LLOQ) of approximately 10 femtomoles on-column [2]. Total LPA in EDTA plasma was quantified at 0.61 ± 0.14 μM in males and 0.74 ± 0.17 μM in females, increasing to 0.91 ± 0.23 and 0.99 ± 0.38 μM after 24 h incubation at 25°C [1]. In serum, total LPA was 0.85 ± 0.22 μM (males) and 1.57 ± 0.56 μM (females), increasing to 4.78 ± 0.89 and 5.57 ± 0.73 μM after 24 h incubation [1].

LLOQ

Cross-study comparable

~10 fmol on-column

Enables detection in small-volume research samples

Validated with LPA 18:0-d35; human plasma baseline 0.61–0.74 µM

Evidence Dimension	Lower Limit of Quantitation (LLOQ)
Target Compound Data	~10 femtomoles on-column (achieved with deuterated LPA internal standard)
Comparator Or Baseline	Unlabeled LPA with external standard calibration: typically 10- to 100-fold higher LLOQ due to matrix effects and extraction variability
Quantified Difference	Approximately one order of magnitude improvement in sensitivity attributable to SIL-IS methodology
Conditions	Online normal-phase LC-ESI-MS; acidic butanol extraction; LPA 18:0-d35 as internal standard

Why This Matters

The ~10 fmol LLOQ enables detection and quantitation of endogenous 18:1 LPA in small-volume biological samples (<100 μL plasma/serum), which is essential for preclinical studies and clinical biomarker validation where sample availability is limited.

• [1] Baker DL, Desiderio DM, Miller DD, Tolley B, Tigyi GJ. Direct quantitative analysis of lysophosphatidic acid molecular species by stable isotope dilution electrospray ionization liquid chromatography-mass spectrometry. Anal Biochem. 2001;292(2):287-95. doi:10.1006/abio.2001.5063. View Source
• [2] Semantic Scholar summary of Baker et al. (2001) and related LPA quantification literature. Analytical Biochemistry. 2001;292(2):287-295. View Source

Validated Application Scenarios for Oleoyl LPA-d5 in Quantitative Lipidomics and Bioanalysis

Absolute Quantitation of Endogenous 18:1 LPA in Human Plasma and Serum for Clinical Biomarker Studies

Oleoyl LPA-d5 serves as the optimal internal standard for stable-isotope dilution LC-MS/MS quantitation of endogenous 1-oleoyl-LPA in human plasma and serum [1]. The method, validated using deuterated LPA (18:0-d35) as a prototype, achieves a lower limit of quantitation of ~10 fmol and >95% extraction recovery using acidic butanol liquid-liquid extraction [2]. This application is critical for studies investigating LPA as a biomarker in ovarian cancer, cardiovascular disease, and neurological trauma, where 18:1 LPA is the predominant circulating species [1].

Normalization of LC-MS/MS Sample-to-Sample Variability in Targeted Lipidomics Panels

In targeted lipidomics workflows requiring simultaneous quantitation of multiple LPA molecular species, Oleoyl LPA-d5 provides species-specific normalization for the 18:1 LPA channel. Unlike generic internal standards or structural analogs (e.g., 17:0 LPA), the deuterated 18:1 species co-elutes precisely with endogenous 1-oleoyl-LPA, compensating for matrix effects that vary across chromatographic retention time windows [1]. This co-elution property is particularly important when analyzing samples with high lipid complexity (e.g., plasma, tumor interstitial fluid, cerebrospinal fluid) where differential ion suppression can compromise quantitation accuracy by >30% if internal standard and analyte elute at different times [2].

Preclinical Pharmacokinetic and Metabolic Flux Studies of Oleoyl LPA Pathway Modulation

For studies investigating autotaxin (ATX) inhibition, LPA receptor modulation, or lipid metabolic pathway perturbations, Oleoyl LPA-d5 enables accurate absolute quantitation of treatment-induced changes in endogenous 18:1 LPA levels. The SIL-IS methodology ensures that observed changes reflect true biological variation rather than technical variability in extraction or ionization efficiency [1]. The validated protocol has been applied to quantify LPA species in human plasma and serum, demonstrating baseline concentrations of 0.61-0.74 μM in EDTA plasma and 0.85-1.57 μM in serum, with time-dependent ex vivo increases of approximately 50% and >250% respectively after 24 h incubation at 25°C [2]—a critical consideration for study design and sample handling.

Application

Selection Property

Validation Focus

18:1 LPA quantitation in human plasma research

Co-elution and recovery equivalence with endogenous analyte

Matrix effect and extraction recovery validation in target matrix

Targeted lipidomics panel normalization

Species-specific 18:1 LPA normalization; retention-time-matched co-elution

Ion suppression profiling across the chromatographic window

Preclinical ATX/LPA pathway modulation studies

Endogenous level normalization unaffected by enzymatic or metabolic changes

Sample handling validation to control ex vivo LPA generation

• [1] Baker DL, Desiderio DM, Miller DD, Tolley B, Tigyi GJ. Direct quantitative analysis of lysophosphatidic acid molecular species by stable isotope dilution electrospray ionization liquid chromatography-mass spectrometry. Anal Biochem. 2001;292(2):287-95. doi:10.1006/abio.2001.5063. View Source
• [2] Labmate Online. How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. Labmate Online Technical Article. View Source